Cas no 221156-65-6 (Benzyl 3-[(Chlorosulfonyl)methyl]benzoate)
221156-65-6 structure
Product Name:Benzyl 3-[(Chlorosulfonyl)methyl]benzoate
CAS No:221156-65-6
MF:C15H13ClO4S
MW:324.779322385788
CID:2466084
Update Time:2023-08-06
Benzyl 3-[(Chlorosulfonyl)methyl]benzoate Chemical and Physical Properties
Names and Identifiers
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- Benzyl 3-[(Chlorosulfonyl)Methyl]benzoate
- Benzyl 3-[(Chlorosulfonyl)methyl]benzoate
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- Inchi: 1S/C15H13ClO4S/c16-21(18,19)11-13-7-4-8-14(9-13)15(17)20-10-12-5-2-1-3-6-12/h1-9H,10-11H2
- InChI Key: MZZHUFMQLOYHFW-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CC=C(C(=O)OCC2C=CC=CC=2)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 437
- XLogP3: 3.9
- Topological Polar Surface Area: 68.8
Benzyl 3-[(Chlorosulfonyl)methyl]benzoate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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